Cas no 1396864-01-9 (N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyrazine-2-carboxamide)

• Product Name: N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyrazine-2-carboxamide
• CAS No: 1396864-01-9
• MF: C₁₃H₁₁N₇O₂
• MW: 297.272140741348
• CID: 6603294
• PubChem ID: 71790979
• Update Time: 2025-08-05

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyrazine-2-carboxamide
• N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]pyrazine-2-carboxamide
• AKOS024540890
• N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]pyrazine-2-carboxamide
• N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)pyrazine-2-carboxamide
• F6233-0176
• 1396864-01-9

• Inchi： 1S/C13H11N7O2/c1-19-13(22)20(18-17-19)10-4-2-9(3-5-10)16-12(21)11-8-14-6-7-15-11/h2-8H,1H3,(H,16,21)
• InChI Key： FHJJAPWSLMDRLA-UHFFFAOYSA-N
• SMILES： O=C1N(C)N=NN1C1C=CC(=CC=1)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 297.09742262g/mol
• Monoisotopic Mass: 297.09742262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylpyrazine-2-carboxamide

N-4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,3,4-Tetrazol-1-Yl)Phenylpyrazine-2-Carboxamide: A Comprehensive Overview

The compound N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yli)phenylpyrazine-2-carboxamide (CAS No. 1396864-01-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazole derivatives, which have gained considerable attention in recent years due to their unique chemical properties and versatile functionalities. The molecule's structure incorporates a pyrazine ring system, a tetrazole moiety, and a carboxamide group, making it a complex yet intriguing compound for research and development.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and materials science. The tetrazole moiety in this compound is particularly notable for its ability to act as a bioisostere of nitro groups, offering potential advantages in terms of bioavailability and stability. Additionally, the pyrazine ring system contributes to the molecule's aromaticity and electronic properties, which are crucial for its interactions with biological targets or other chemical systems.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Researchers have explored its ability to inhibit specific enzymes or receptors, making it a candidate for therapeutic interventions in areas such as oncology or neurodegenerative diseases. The carboxamide group further enhances the molecule's ability to form hydrogen bonds, which is essential for its interaction with biological molecules.

From a synthetic perspective, the preparation of N-4-(4-methyl...) involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, reflecting the ongoing advancements in synthetic chemistry.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms within the molecule. These studies have confirmed the presence of intramolecular hydrogen bonding and other non-covalent interactions that stabilize the molecule's conformation.

The compound's stability under various conditions has also been a subject of investigation. Studies indicate that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, which are critical factors for its potential use in pharmaceutical formulations.

Looking ahead, the integration of machine learning algorithms into drug design has opened new avenues for optimizing compounds like N... for specific therapeutic applications. By predicting binding affinities and pharmacokinetic profiles, these computational tools are enabling researchers to tailor the molecule's properties for enhanced efficacy and reduced toxicity.

In conclusion, N... represents a cutting-edge example of how modern chemistry is pushing the boundaries of molecular design and functionality. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.